ethyl (4-{[(4-methylphenyl)sulfonyl]amino}phenyl)carbamate

• IUPAC Name: ethyl N-[4-[(4-methylphenyl)sulfonylamino]phenyl]carbamate
• InChI: InChI=1S/C16H18N2O4S/c1-3-22-16(19)17-13-6-8-14(9-7-13)18-23(20,21)15-10-4-12(2)5-11-15/h4-11,18H,3H2,1-2H3,(H,17,19)
• InChI Key: CRYSZFVLVFHQLM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)C
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol

Description

Ethyl (4-{[(4-methylphenyl)sulfonyl]amino}phenyl)carbamate, commonly known as E404, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of pharmaceuticals.

Mechanism of Action

The mechanism of action of E404 is not fully understood. However, it is believed to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a group of lipid compounds that play a key role in inflammation and pain.
Biochemical and Physiological Effects:
E404 has been found to exhibit significant anti-inflammatory and analgesic effects in various animal models. It has also been shown to reduce fever and edema, indicating its potential use in the treatment of inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of E404 is its high yield synthesis method, which makes it relatively easy to obtain in large quantities. However, its limited solubility in water and organic solvents can make it challenging to work with in certain experimental setups.

Future Directions

There are several future directions for the study of E404. One potential area of research is the development of new drugs based on the structure of E404 for the treatment of inflammatory and pain-related disorders. Another area of interest is the investigation of the mechanism of action of E404 to gain a better understanding of its anti-inflammatory and analgesic effects. Additionally, further studies are needed to evaluate the safety and efficacy of E404 in humans.

Synthesis Methods

E404 is synthesized through the reaction between 4-aminophenol and 4-methylbenzenesulfonyl chloride in the presence of triethylamine and dichloromethane. The resulting product is then treated with sodium ethoxide to obtain E404 in high yields.

Scientific Research Applications

E404 has been extensively studied for its potential applications in the field of pharmaceuticals. It has been found to exhibit significant anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of various inflammatory and pain-related disorders.